molecular formula C16H23ClN4O4 B8452292 4-(((1-(tert-Butoxycarbonyl)piperidin-4-yl)methyl)amino)-2-chloropyrimidine-5-carboxylic acid

4-(((1-(tert-Butoxycarbonyl)piperidin-4-yl)methyl)amino)-2-chloropyrimidine-5-carboxylic acid

Cat. No. B8452292
M. Wt: 370.8 g/mol
InChI Key: TZAUNSMCTPHZDF-UHFFFAOYSA-N
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Description

4-(((1-(tert-Butoxycarbonyl)piperidin-4-yl)methyl)amino)-2-chloropyrimidine-5-carboxylic acid is a useful research compound. Its molecular formula is C16H23ClN4O4 and its molecular weight is 370.8 g/mol. The purity is usually 95%.
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properties

Product Name

4-(((1-(tert-Butoxycarbonyl)piperidin-4-yl)methyl)amino)-2-chloropyrimidine-5-carboxylic acid

Molecular Formula

C16H23ClN4O4

Molecular Weight

370.8 g/mol

IUPAC Name

2-chloro-4-[[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]methylamino]pyrimidine-5-carboxylic acid

InChI

InChI=1S/C16H23ClN4O4/c1-16(2,3)25-15(24)21-6-4-10(5-7-21)8-18-12-11(13(22)23)9-19-14(17)20-12/h9-10H,4-8H2,1-3H3,(H,22,23)(H,18,19,20)

InChI Key

TZAUNSMCTPHZDF-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)CNC2=NC(=NC=C2C(=O)O)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of ethyl 4-((1-(tert-butoxycarbonyl)piperidin-4-yl)methylamino)-2-chloropyrimidine-5-carboxylate (797 mg, 2.00 mmol) in THF (10 mL), aq. 1N NaOH (10 mL, 10.0 mmol) was added. The mixture was stirred at room temperature for 18 h. It was acidified to pH 1-2 with 6N HCl. Water and EtOAc were added. The organic phase was separated, washed with brine, dried over Na2SO4, concentrated in vacuo to give 4-((1-(tert-butoxycarbonyl)piperidin-4-yl)methylamino)-2-chloropyrimidine-5-carboxylic acid (720 mg).
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Synthesis routes and methods II

Procedure details

To a solution of ethyl 4-((1-(tert-butoxycarbonyl)piperidin-4-yl)methylamino)-2-chloropyrimidine-5-carboxylate (0.390 g, 0.979 mmol) in THF (5 mL), aq. 1N LiOH (1.10 mL, 1.10 mmol) was added. After being stirred for 20 h, water (10 mL) was added. The solution was acidified with 1N HCl (2 mL) to pH 1-2. The product was extracted with EtOAc. The EtOAc solution was washed with brine, dried over Na2SO4, concentrated in vacuo to give 4-((1-(tert-butoxycarbonyl)piperidin-4-yl)methylamino)-2-chloropyrimidine-5-carboxylic acid as a solid (0.353 g).
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